Cas no 2169622-53-9 (6-methoxy-1H-indole-3-sulfonyl fluoride)

• Product Name: 6-methoxy-1H-indole-3-sulfonyl fluoride
• CAS No: 2169622-53-9
• MF: C₉H₈FNO₃S
• MW: 229.22812461853
• CID: 6493309
• PubChem ID: 165489215
• Update Time: 2025-05-19

6-methoxy-1H-indole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1H-indole-3-sulfonyl fluoride
• 2169622-53-9
• EN300-1275609

• Inchi： 1S/C9H8FNO3S/c1-14-6-2-3-7-8(4-6)11-5-9(7)15(10,12)13/h2-5,11H,1H3
• InChI Key： XNWRJDXATANSHI-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=C(C=CC=21)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 229.02089245g/mol
• Monoisotopic Mass: 229.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-methoxy-1H-indole-3-sulfonyl fluoride

6-Methoxy-1H-indole-3-sulfonyl Fluoride: A Versatile Building Block in Modern Organic Synthesis

6-Methoxy-1H-indole-3-sulfonyl fluoride (CAS No. 2169622-53-9) is an emerging specialty chemical that has gained significant attention in pharmaceutical research and material science. This sulfonyl fluoride derivative belongs to the important class of indole compounds, which are widely recognized for their biological activities and synthetic utility. The presence of both methoxy group and sulfonyl fluoride moiety makes this compound particularly valuable for click chemistry applications and proteomics research.

The compound's unique molecular structure features an indole core substituted at the 6-position with a methoxy group and at the 3-position with a reactive sulfonyl fluoride functional group. This combination creates a versatile scaffold that participates in various chemical transformations, particularly in bioconjugation and protein labeling applications. Recent studies highlight its growing importance in covalent inhibitor development, where researchers leverage its selective reactivity with amino acid residues.

From a synthetic chemistry perspective, 6-methoxy-1H-indole-3-sulfonyl fluoride serves as an excellent precursor for constructing more complex heterocyclic systems. The sulfonyl fluoride group demonstrates remarkable stability under various conditions while maintaining sufficient reactivity for selective transformations. This balance makes it particularly useful in medicinal chemistry applications where controlled reactivity is essential. Many researchers are exploring its potential in developing targeted therapies and diagnostic agents.

The compound's physicochemical properties contribute to its growing popularity in drug discovery programs. With moderate lipophilicity and good stability in physiological conditions, it represents an attractive chemical probe for biological studies. The methoxyindole portion provides favorable interactions with various biological targets, while the sulfonyl fluoride acts as an effective warhead in covalent drug design. These characteristics align well with current trends in fragment-based drug discovery.

In material science applications, 6-methoxy-1H-indole-3-sulfonyl fluoride has shown promise as a building block for functional polymers and advanced materials. The indole core offers interesting electronic properties, while the sulfonyl fluoride group enables efficient surface modification and crosslinking. Researchers are investigating its potential in creating smart materials with responsive characteristics, particularly in biomedical engineering applications.

The synthesis of 6-methoxy-1H-indole-3-sulfonyl fluoride typically involves regioselective functionalization of the indole nucleus, followed by careful introduction of the sulfonyl fluoride moiety. Modern flow chemistry techniques have improved the safety and efficiency of its production, addressing growing demand from the pharmaceutical industry. Quality control measures focus on maintaining high purity standards, as even trace impurities can affect its performance in sensitive applications.

From a market perspective, the demand for 6-methoxy-1H-indole-3-sulfonyl fluoride has been steadily increasing, driven by expanding applications in bioconjugation chemistry and chemical biology. Several specialty chemical suppliers now include this compound in their catalogs, offering various packaging options to meet different research needs. The compound's relatively stable nature facilitates worldwide distribution, making it accessible to researchers across different regions.

Recent advances in cryo-EM techniques and structural biology have created new opportunities for applications of sulfonyl fluoride-containing compounds like 6-methoxy-1H-indole-3-sulfonyl fluoride. These techniques require specialized chemical probes that can provide high-resolution structural information, and this compound's unique properties make it suitable for such applications. Its compatibility with various biophysical techniques further enhances its utility in modern drug discovery pipelines.

Safety considerations for handling 6-methoxy-1H-indole-3-sulfonyl fluoride follow standard laboratory protocols for reactive intermediates. While not classified as highly hazardous, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation. Researchers appreciate its relatively mild odor compared to other sulfonylating agents, making it more user-friendly in laboratory settings.

The future outlook for 6-methoxy-1H-indole-3-sulfonyl fluoride appears promising, with potential applications expanding into chemical proteomics and target identification. As the scientific community continues to explore covalent drug discovery strategies, compounds with well-behaved electrophilic warheads like this one will likely see increased utilization. Its combination of stability and reactivity positions it as a valuable tool in both academic and industrial research settings.